Cas no 4559-60-8 (7-Methyl-1,2,3,4-Dibenzophenazine)

• Product Name: 7-Methyl-1,2,3,4-Dibenzophenazine
• CAS No: 4559-60-8
• MF: C₂₁H₁₄N₂
• MW: 294.349264621735
• CID: 325598
• PubChem ID: 294851
• Update Time: 2025-06-18

7-Methyl-1,2,3,4-Dibenzophenazine Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,c]phenazine,11-methyl-
• 11-methylphenanthro[9,10-b]quinoxaline
• 7-METHYL-1,2,3,4-DIBENZOPHENAZINE
• 11-Methyldibenzo(a,c)phenazine
• 11-Methyl-dibenzo[a,c]phenazin
• 11-methyldibenzo[a,c]phenazine
• 11-Methyl-dibenzo[a,c]phenazine
• AC1L6MTG
• AC1Q2O3T
• NSC163922
• STOCK1S-07593
• 4559-60-8
• SCHEMBL12311063
• CCVWHOGATVQYQS-UHFFFAOYSA-N
• AKOS000629551
• DTXSID70304022
• CS-0358072
• NSC-163922
• AK-080/40646994
• 18-methyl-15,22-diazapentacyclo[12.8.0.0?,?.0?,??.0??,??]docosa-1(14),2(7),3,5,8(13),9,11,15,17,19,21-undecaene
• 7-Methyl-1,2,3,4-Dibenzophenazine

• Inchi： 1S/C21H14N2/c1-13-10-11-18-19(12-13)23-21-17-9-5-3-7-15(17)14-6-2-4-8-16(14)20(21)22-18/h2-12H,1H3
• InChI Key： CCVWHOGATVQYQS-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C2C=1C1C=CC=CC=1C1C=CC=CC=12

Computed Properties

• Exact Mass: 294.11582
• Monoisotopic Mass: 294.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 552.8°Cat760mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.81
• PSA: 25.78